Cas no 145736-61-4 (6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one)

6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one is a heterocyclic compound featuring a benzothiazinone core functionalized with a chloroacetyl group at the 6-position. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The chloroacetyl moiety enables nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. The benzothiazinone scaffold is of interest due to its potential biological activity, often explored in medicinal chemistry. The compound's well-defined reactivity and stability under controlled conditions make it a practical choice for researchers focusing on heterocyclic chemistry and drug discovery applications.
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one structure
145736-61-4 structure
Product Name:6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one
CAS No:145736-61-4
MF:C10H8ClNO2S
MW:241.694020271301
MDL:MFCD08276795
CID:101500
PubChem ID:24884344
Update Time:2025-05-27

6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazin-3(4H)-one,6-(2-chloroacetyl)-
    • 6-(2-CHLOROACETYL)-2H-BENZO[B][1,4]THIAZIN-3(4H)-ONE
    • 6-(2-chloroacetyl)-4H-1,4-benzothiazin-3-one
    • 6-Chloroacetyl-2H-1,4-benzothiazin-3(4H)-one
    • 6-(2-chloro-acetyl)-4H-benzo[1,4]thazin-3-one
    • 6-(2-chloro-acetyl)-4H-benzo[1,4]thiazin-3-one
    • 6-chloroacetyl-2H-3,4-dihydro-3(4H)-oxo-[1,4]benzothiazine
    • 6-CHLOROACETYL-2H-1 4-BENZOTHIAZIN-3(4H&
    • SCHEMBL2204998
    • MFCD08276795
    • J-008145
    • 6-(2-chloroethanoyl)-4h-benzo[1,4]thiazin-3-one
    • 6-(Chloroacetyl)-2H-1,4-benzothiazin-3(4H)-one
    • DTXSID40584738
    • 6-(2-chloroacetyl)-3,4-dihydro-2H-1,4-benzothiazin-3-one
    • 145736-61-4
    • CS-0094322
    • 6-(2-chloro-ethanoyl)-4h-benzo[1,4]thiazin-3-one
    • 2H-1,4-Benzothiazin-3(4H)-one, 6-(2-chloroacetyl)-
    • YDYLPMPVYALQKQ-UHFFFAOYSA-N
    • 6-Chloroacetyl-2H-1,4-benzothiazin-3(4H)-one, 97%
    • DB-359509
    • G84257
    • 6-(2-CHLOROACETYL)-2,4-DIHYDRO-1,4-BENZOTHIAZIN-3-ONE
    • 6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one
    • MDL： MFCD08276795
    • Inchi： 1S/C10H8ClNO2S/c11-4-8(13)6-1-2-9-7(3-6)12-10(14)5-15-9/h1-3H,4-5H2,(H,12,14)
    • InChI Key： YDYLPMPVYALQKQ-UHFFFAOYSA-N
    • SMILES： ClCC(C1C=CC2=C(C=1)NC(CS2)=O)=O

Computed Properties

  • Exact Mass: 240.99600
  • Monoisotopic Mass: 240.9964274g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 71.5Ų

Experimental Properties

  • Density: 1.411
  • Melting Point: 219-224 °C
  • Boiling Point: 487.4°C at 760 mmHg
  • Flash Point: 248.6°C
  • Refractive Index: 1.622
  • PSA: 71.47000
  • LogP: 2.29030

6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H314-H317
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 1759 8/PG 3
  • WGK Germany：3
  • Hazard Category Code： 34-43
  • Safety Instruction： S26
  • Hazardous Material Identification： C
  • Risk Phrases：R34
  • Safety Term：S26-36/37/39-45

6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB510083-1 g
6-(2-Chloroacetyl)-2H-benzo[b][1,4]thiazin-3(4H)-one
 145736-61-4
1g
 €103.00 2022-07-29
abcr
AB510083-5 g
6-(2-Chloroacetyl)-2H-benzo[b][1,4]thiazin-3(4H)-one
 145736-61-4
5g
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abcr
AB510083-25 g
6-(2-Chloroacetyl)-2H-benzo[b][1,4]thiazin-3(4H)-one
 145736-61-4
25g
 €725.80 2022-07-29
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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6-(2-Chloroacetyl)-2H-benzo[b][1,4]thiazin-3(4H)-one
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TRC
B418350-10mg
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one
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10mg
 $ 50.00 2022-06-07
TRC
B418350-50mg
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one
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50mg
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B418350-100mg
6-(2-Chloroacetyl)-4H-1,4-benzothiazin-3-one
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 $180 2024-06-08

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